Cas no 3996-29-0 (2-(4-methylphenyl)sulfanylacetic acid)

• Product Name: 2-(4-methylphenyl)sulfanylacetic acid
• CAS No: 3996-29-0
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD00034675
• CID: 44654
• PubChem ID: 59545
• Update Time: 2025-04-18

2-(4-methylphenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl Phenyl Thioacetic
• 4-Methyl phenyl thioacetic acid
• 2-(P-TOLYLTHIO)ACETIC ACID
• 2-(p-Tolylthio)acetic acid,4-Methylphenylthio acetic acid
• 2-p-tolylethanethioic O-acid
• 4-METHYL PHENYL THIO
• p-methylthiophenylacetic acid
• p-tolylsulfanyl-acetic acid
• RARECHEM AL BO 0410
• [(4-Methylphenyl)thio]acetic acid
• 2-(4-methylphenyl)sulfanylacetic acid
• 3996-29-0
• MFCD00034675
• FT-0618975
• 2-[(4-methylphenyl)sulfanyl]acetic acid
• DTXSID70901050
• EN300-07702
• CS-0117061
• 2-(p-Tolylsulfanyl)acetic acid
• J-515684
• SCHEMBL1660160
• Acetic acid, [(4-methylphenyl)thio]-
• PS-5107
• Enamine_000592
• NSC75126
• F2182-0140
• (p-Tolylthio)acetic acid
• Z55903478
• 4-Methylphenylthioacetic acid, 97%
• AKOS000264493
• [(4-Methylphenyl)sulfanyl]acetic acid #
• NoName_100
• 4-METHYLPHENYLTHIOACETICACID
• 4-Methylphenylthioacetic acid
• NCIOpen2_000853
• NSC-75126
• HMS1395K20
• 4-Methylphenyl Thioacetic
• BB 0218108
• XCRDQVBOVYWDPH-UHFFFAOYSA-N
• [(4-Methylphenyl)sulfanyl]acetic acid
• BBL000595
• acetic acid, 2-(4-methylphenyl)thio-
• STK825560

• MDL： MFCD00034675
• Inchi： 1S/C9H10O2S/c1-7-2-4-8(5-3-7)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： XCRDQVBOVYWDPH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.23
• Melting Point: 79-83 °C (lit.)
• Boiling Point: 323.2°Cat760mmHg
• Flash Point: 149.3°C
• PSA: 62.60000
• LogP: 2.17170
• Solubility: Not determined

2-(4-methylphenyl)sulfanylacetic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers